
An In-depth Technical Guide to 4'-
Methylpropiophenone: Synthesis, Properties,

and Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4'-Methylpropiophenone

Cat. No.: B145568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity
4'-Methylpropiophenone, also known as p-methylpropiophenone or ethyl p-tolyl ketone, is an

aromatic ketone.[1][2][3] Its structure features a propiophenone core with a methyl group

substituted at the para position (position 4) of the phenyl ring. This substitution pattern is crucial

to its chemical reactivity and physical properties.

The Chemical Abstracts Service (CAS) has assigned the number 5337-93-9 to 4'-
Methylpropiophenone, which serves as its unique identifier in chemical databases and

literature.[1][2][3][4][5][6][7][8]

Table 1: Chemical Identifiers and Core Properties
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Identifier Value Source(s)

CAS Number 5337-93-9 [1][2][4][5][6][7]

Molecular Formula C₁₀H₁₂O [2][3][4][5][7][8]

Molecular Weight 148.20 g/mol [2][4][9]

Synonyms

p-Methylpropiophenone, 1-(4-

Methylphenyl)propan-1-one,

Ethyl p-tolyl ketone

[1][2][3]

Physicochemical Properties: A Detailed Overview
4'-Methylpropiophenone is typically a colorless to pale yellow liquid with a characteristic

sweet, aromatic odor.[1][10] Its physical state and properties make it suitable for a variety of

reaction conditions.

Table 2: Key Physicochemical Data

Property Value Conditions Source(s)

Appearance
Colorless to pale

yellow liquid
Ambient [1][4][10]

Melting Point 7.2 °C - [4][5]

Boiling Point 238-239 °C at 1 atm [4][11][12]

Density 0.993 g/mL at 25 °C [4][11]

Refractive Index 1.528 at 20 °C [4][11]

Flash Point 102 - 109 °C Closed cup [10][11][12]

Solubility

Slightly soluble in

water; soluble in

organic solvents like

ethanol, ether,

chloroform, and

hexane.

- [1][5][10][13]
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The presence of the polar carbonyl group and the nonpolar tolyl group gives 4'-
Methylpropiophenone a balanced polarity, allowing for its miscibility with a range of organic

solvents.[13] This solubility profile is a key factor in its utility as a versatile reactant and

intermediate in organic synthesis.

Synthesis of 4'-Methylpropiophenone: The Friedel-
Crafts Acylation
The most common and industrially scalable method for synthesizing 4'-Methylpropiophenone
is the Friedel-Crafts acylation of toluene.[6][10] This electrophilic aromatic substitution reaction

is a cornerstone of organic chemistry for forming carbon-carbon bonds to an aromatic ring.

The reaction involves treating toluene with propionyl chloride or propionic anhydride in the

presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[6][10][14] The Lewis acid

activates the acylating agent, generating a highly electrophilic acylium ion, which is then

attacked by the electron-rich toluene ring. The para-position of toluene is preferentially acylated

due to the directing effect of the methyl group, leading to 4'-Methylpropiophenone as the

major product.[10]

Reactants

ProductsToluene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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